Cas no 82087-73-8 ((2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid
• CAS No: 82087-73-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 708271
• PubChem ID: 10104399
• Update Time: 2025-06-07

(2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid
• L-Proline,4-(phenylmethyl)-, cis- (9CI)
• 1217849-46-1
• EN300-6729598
• rac-(2R,4R)-4-benzylpyrrolidine-2-carboxylic acid
• (2s,4s)-4-benzyl-pyrrolidine-2-carboxylic acid
• SCHEMBL3190846
• A13795
• DTXSID70435643
• L-PROLINE, 4-(PHENYLMETHYL)-, CIS-
• AKOS015919822
• CHEMBL1778777
• (4S)-4-Benzyl-L-proline
• (2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid, HCl
• 82087-73-8
• (2S,4S)-4-Benzylpyrrolidine-2-carboxylicacid

• Inchi： 1S/C12H15NO2/c14-12(15)11-7-10(8-13-11)6-9-4-2-1-3-5-9/h1-5,10-11,13H,6-8H2,(H,14,15)/t10-,11-/m0/s1
• InChI Key： JQVMMZMKXGQVGQ-QWRGUYRKSA-N
• SMILES： OC([C@@H]1C[C@H](CC2C=CC=CC=2)CN1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.170±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 376.9±35.0 °C at 760 mmHg
• Flash Point: 181.8±25.9 °C
• Solubility: Slightly soluble (4.1 g/l) (25 º C),
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(2S,4S)-4-Benzylpyrrolidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives